![molecular formula C15H22N4 B4396535 1-ethyl-2-[(4-methyl-1-piperazinyl)methyl]-1H-benzimidazole](/img/structure/B4396535.png)
1-ethyl-2-[(4-methyl-1-piperazinyl)methyl]-1H-benzimidazole
Overview
Description
1-Ethyl-2-[(4-methyl-1-piperazinyl)methyl]-1H-benzimidazole, also known as EMB, is a chemical compound that has been widely used in scientific research for its pharmacological properties. EMB belongs to the class of benzimidazole derivatives and has been found to exhibit antitubercular activity.
Mechanism of Action
The exact mechanism of action of 1-ethyl-2-[(4-methyl-1-piperazinyl)methyl]-1H-benzimidazole is not fully understood. However, it is believed that this compound inhibits the synthesis of mycolic acids, which are essential components of the cell wall of Mycobacterium tuberculosis. This inhibition leads to the disruption of the cell wall and ultimately the death of the bacteria.
Biochemical and Physiological Effects:
This compound has been found to have minimal toxicity and is well-tolerated in animal models. It is rapidly absorbed and distributed throughout the body, and it has a long half-life. This compound has been found to have no significant effects on liver and kidney function, and it does not interact with other drugs.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-ethyl-2-[(4-methyl-1-piperazinyl)methyl]-1H-benzimidazole in lab experiments is its low toxicity and high efficacy against Mycobacterium tuberculosis. This compound is also relatively easy to synthesize, and it has a long shelf-life. However, this compound has some limitations in lab experiments, such as its limited solubility in aqueous solutions and its potential for non-specific binding to proteins.
Future Directions
There are several future directions for research on 1-ethyl-2-[(4-methyl-1-piperazinyl)methyl]-1H-benzimidazole. One area of research is the development of new formulations of this compound that can improve its solubility and bioavailability. Another area of research is the identification of new targets for this compound that can enhance its efficacy against Mycobacterium tuberculosis. Additionally, research can be done to investigate the potential of this compound as a treatment for other bacterial infections.
Scientific Research Applications
1-ethyl-2-[(4-methyl-1-piperazinyl)methyl]-1H-benzimidazole has been extensively studied for its antitubercular activity. It has been found to be effective against both drug-susceptible and drug-resistant strains of Mycobacterium tuberculosis. This compound has been used in combination with other drugs to treat tuberculosis, and it has been found to enhance the efficacy of other drugs.
Properties
IUPAC Name |
1-ethyl-2-[(4-methylpiperazin-1-yl)methyl]benzimidazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N4/c1-3-19-14-7-5-4-6-13(14)16-15(19)12-18-10-8-17(2)9-11-18/h4-7H,3,8-12H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FHCZXUCEHUEJQR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=CC=CC=C2N=C1CN3CCN(CC3)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[4-(3-fluorobenzoyl)-1-piperazinyl]-4-(2-thienyl)-6-(trifluoromethyl)pyrimidine](/img/structure/B4396463.png)
![N-(3-chloro-2-methylphenyl)-2-[(2-methoxyethyl)amino]-5-nitrobenzamide](/img/structure/B4396491.png)
![N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxypropanamide](/img/structure/B4396497.png)
![methyl 3-[(4-chlorobenzoyl)amino]-4-(4-methyl-1-piperazinyl)benzoate](/img/structure/B4396503.png)
![1-[cyclohexyl(methyl)amino]-3-(2-methylphenoxy)-2-propanol hydrochloride](/img/structure/B4396511.png)
![{[1-(3-phenoxypropyl)-1H-benzimidazol-2-yl]methyl}formamide](/img/structure/B4396537.png)
![N-cyclopentyl-3-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]propanamide](/img/structure/B4396557.png)
